N-(hex-1-yn-3-yl)-2-methylpropane-2-sulfinamide

• IUPAC Name: N-hex-1-yn-3-yl-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C10H19NOS/c1-6-8-9(7-2)11-13(12)10(3,4)5/h2,9,11H,6,8H2,1,3-5H3
• InChI Key: PBQMSGZEWSDIDX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C#C)NS(=O)C(C)(C)C
• Molecular Formula: C10H19NOS
• Molecular Weight: 201.33 g/mol

Description

N-(hex-1-yn-3-yl)-2-methylpropane-2-sulfinamide, also known as HEMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HEMS is a sulfinamide compound that has been shown to have significant biological activity, making it a promising candidate for use in scientific research.

Scientific Research Applications

Chromatographic Enantioseparation

Chiral sulfinamides, including derivatives of N-(hex-1-yn-3-yl)-2-methylpropane-2-sulfinamide, have significant applications in chemistry, medicine, and material science. Their enantioseparation using chiral stationary phases (CSPs) in chromatography has been explored to understand factors affecting separation, such as column type, polar alcohol concentration, and temperature. This research provides valuable insights for future chiral high-performance liquid chromatography (HPLC) studies related to these compounds (Zeng et al., 2018).

Mechanistic Insights in Asymmetric Nucleophilic Addition

The nucleophilic 1,2-addition of (S)-N-benzylidene-2-methylpropane-2-sulfinamide with organometallic reagents has been studied using density functional theory (DFT) computations. This research provides a mechanistic understanding of the reaction and factors influencing diastereomeric ratios, contributing to the knowledge in asymmetric synthesis involving sulfinamides (Hennum et al., 2014).

Microwave-Assisted Synthesis of Enantiomerically Pure Imines

A sustainable, microwave-assisted method for synthesizing optically pure N-(tert-butylsulfinyl)imines, using (R)-2-methylpropane-2-sulfinamide, has been developed. This solvent-free process allows for efficient preparation of a variety of sulfinyl aldimines and ketimines, which are valuable for asymmetric synthesis (Collados et al., 2012).

Synthesis of Enantiomerically Pure Amines

Research on the diastereoselective radical alkylation reaction of ortho-X-substituted N-(benzylidene)-2-methylpropane-2-sulfinamides has led to the efficient preparation of primary α-(tert-butyl)-ortho-hydroxy- and -ortho-methoxybenzylamines in enantiomerically pure form. This process has applications in the synthesis of various organic molecules (Fernández‐Salas et al., 2014).

Application in Polymer Chemistry

The synthesis of polymers like poly(2-acrylamido-2-methylpropane sulfonic acid) involves components similar to N-(hex-1-yn-3-yl)-2-methylpropane-2-sulfinamide. These polymers have widespread industrial applications, demonstrating the relevance of sulfinamide derivatives in polymer chemistry (Bray et al., 2017).

Antimicrobial Coatings

Sulfinamide derivatives have been explored in the development of antimicrobial coatings. For example, N-halamine acrylamide monomers, similar in structure to N-(hex-1-yn-3-yl)-2-methylpropane-2-sulfinamide, have been used to produce antimicrobial water-based paints (Kocer, 2012).